Cas no 437725-78-5 ([(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate)

• Product Name: [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate
• CAS No: 437725-78-5
• MF: C₁₃H₉BrFNO₄
• MW: 342.11726641655
• CID: 5330539
• Update Time: 2025-10-28

[(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate
• 2-[(2-fluorophenyl)amino]-2-oxoethyl 5-bromofuran-2-carboxylate
• Oprea1_803933
• [2-(2-fluoroanilino)-2-oxoethyl] 5-bromofuran-2-carboxylate
• STL194969
• Z18369179
• [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

• Inchi： 1S/C13H9BrFNO4/c14-11-6-5-10(20-11)13(18)19-7-12(17)16-9-4-2-1-3-8(9)15/h1-6H,7H2,(H,16,17)
• InChI Key： DZKDIDFXPYLWKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC(NC2C=CC=CC=2F)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate

Introduction to [(2-Fluorophenyl)carbamoyl]methyl 5-Bromofuran-2-Carboxylate (CAS No. 437725-78-5)

[(2-Fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate (CAS No. 437725-78-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate is composed of a furan ring substituted with a bromine atom at the 5-position and a carbamoyl group attached to a methyl ester. The presence of the fluorine atom in the phenyl ring and the bromine atom in the furan ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced biological activity and improved pharmacokinetic properties. The fluorine atom in [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate can influence the binding affinity and selectivity of the molecule towards specific biological targets, such as enzymes and receptors. This makes it a valuable scaffold for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first synthesize the 5-bromofuran-2-carboxylic acid, which can be obtained through bromination of furan followed by oxidation. The carboxylic acid is then converted into its methyl ester using methanol and an acid catalyst. The next step involves the formation of the carbamoyl group by reacting the methyl ester with 2-fluoroaniline in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC).

The physical and chemical properties of [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate have been extensively studied. It is a white crystalline solid with a melting point ranging from 110°C to 113°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

In terms of biological activity, [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate has shown promising results in several preclinical studies. For instance, it has been evaluated for its antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound exhibited significant cytotoxic effects at low micromolar concentrations, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The mechanism of action of [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For example, it may target kinases such as protein kinase B (Akt) or mitogen-activated protein kinases (MAPKs), which are often dysregulated in cancer cells. Another potential mechanism is its ability to induce apoptosis through mitochondrial dysfunction or DNA damage.

To further explore the therapeutic potential of [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate, several research groups have conducted structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the biological activity and reduce potential side effects. For example, substituting different functional groups on the phenyl ring or modifying the furan ring can lead to compounds with improved potency and selectivity.

In addition to its direct biological effects, [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate has also been investigated as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By designing prodrugs based on this scaffold, researchers aim to improve drug delivery and bioavailability while reducing toxicity.

The safety profile of [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate has been evaluated in preclinical toxicology studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit some toxicity at higher concentrations. Common side effects observed include gastrointestinal disturbances and mild liver enzyme elevations. However, these effects were reversible upon discontinuation of treatment.

In conclusion, [(2-fluorophenyl)carbamoyl]methyl 5-bromofuran-2-carboxylate (CAS No. 437725-78-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug development targeting various diseases. Ongoing research continues to explore its full potential and optimize its therapeutic benefits while minimizing potential side effects.